2-[[[4-(Methylthio)anilino]-oxomethyl]amino]benzamide

• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-[(4-methylsulfanylphenyl)carbamoylamino]benzamide
• InChI: InChI=1S/C15H15N3O2S/c1-21-11-8-6-10(7-9-11)17-15(20)18-13-5-3-2-4-12(13)14(16)19/h2-9H,1H3,(H2,16,19)(H2,17,18,20)
• InChI Key: QMVVQYKXNNYVJQ-UHFFFAOYSA-N
• SMILES: CSC1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2C(=O)N

Description

2-[[[4-(methylthio)anilino]-oxomethyl]amino]benzamide is a member of ureas.

Scientific Research Applications

Synthesis and Complex Formation

2-[[[4-(Methylthio)anilino]-oxomethyl]amino]benzamide is a chemical compound involved in various synthetic and complex formation processes. For instance, it's used in the synthesis of thiadiazolobenzamide via cyclization of thioxothiourea, leading to the formation of Ni and Pd complexes. This process involves reactions under specific conditions to form a new bond between sulfur and nitrogen atoms, creating a five-membered ring. The resulting oxo thiadiazolo benzamide and its complexes are characterized by various spectroscopic methods, conductometry, and thermal gravimetry (TGA) (Adhami et al., 2012).

Anticancer Activity

The compound has also been studied for its potential in anticancer applications. Novel heterocycles containing benzothiazoles fused with pyrimidines, including derivatives of 2-[[[4-(Methylthio)anilino]-oxomethyl]amino]benzamide, have shown activity against different types of cancers. These compounds were screened for in-vitro anticancer activity towards 60 human cancer cell lines, with several exhibiting remarkable activity (Waghmare et al., 2013).

Structural and Molecular Analysis

In terms of structural and molecular analysis, the compound has been involved in studies focusing on understanding molecular structures and interactions. For example, the structure of 2-amino-N-(2-hydroxyphenyl)-benzamide, which shares a similar structural motif, was analyzed to reveal interesting aspects like bond distances, hybridization, and hydrogen bond interactions. These studies provide insights into the structural intricacies and potential functional implications of these compounds (Haller et al., 2017).